Cas no 883959-05-5 (N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide)

• Product name: N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide
• CAS No: 883959-05-5
• MF: C₂₁H₁₆N₂O₂S
• MW: 360.428943634033
• CID: 5438946

N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4-oxo-3-phenylquinolin-2-yl)thiophene-2-carboxamide
• N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C21H16N2O2S/c1-23-16-11-6-5-10-15(16)19(24)18(14-8-3-2-4-9-14)20(23)22-21(25)17-12-7-13-26-17/h2-13H,1H3,(H,22,25)
• InChI Key： HLOALEZXMURCHQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C3=CC=CC=C3)C(=O)C3=C(N2C)C=CC=C3)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide

Recent Advances in the Study of N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide (CAS: 883959-05-5)

The compound N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide (CAS: 883959-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of this molecule, combining a quinolinone core with a thiophene carboxamide moiety, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between the compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models. For instance, one study reported a marked reduction in tumor growth in xenograft models when treated with this compound, suggesting its potential as an anti-cancer agent. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its development as a therapeutic candidate.

Despite these encouraging findings, challenges remain in optimizing the compound's safety and efficacy profile. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(1-methyl-4-oxo-3-phenyl-1,4-dihydroquinolin-2-yl)thiophene-2-carboxamide represents a promising candidate for further development in the treatment of various diseases. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full therapeutic potential.